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The decomposition of formic acid catalysed by soluble metal complexes

Chemical Communications (London) Pub Date: DOI: 10.1039/C1967000923B

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The decomposition of formic acid catalysed by soluble metal complexes

The decomposition of formic acid catalysed by soluble metal complexes

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